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Introduction
Poldine, specifically in its methylsulfate form, is a synthetic quaternary ammonium compound

that emerged in the mid-20th century as a subject of significant scientific inquiry, primarily for its

potent anticholinergic properties. Historically, its main therapeutic application was in the

treatment of peptic ulcers, a prevalent condition before the advent of H2-receptor antagonists

and proton pump inhibitors. In the realm of scientific research, poldine served as a valuable

pharmacological tool to investigate the mechanisms of gastric acid secretion, gastrointestinal

motility, and other physiological processes mediated by muscarinic acetylcholine receptors.

This technical guide provides an in-depth historical context of poldine's use in scientific

research, detailing key experimental protocols, summarizing quantitative data, and illustrating

the relevant signaling pathways.

Core Mechanism of Action: Muscarinic
Acetylcholine Receptor Antagonism
Poldine methylsulfate functions as a competitive antagonist at muscarinic acetylcholine

receptors (mAChRs).[1] By binding to these receptors, it blocks the action of the endogenous

neurotransmitter acetylcholine. This blockade is particularly effective at sites innervated by

postganglionic parasympathetic nerves. In the context of its historical research applications, the

most relevant site of action was the M3 muscarinic receptors on gastric parietal cells.
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Signaling Pathway of Acetylcholine-Stimulated Gastric
Acid Secretion
The following diagram illustrates the signaling cascade initiated by acetylcholine binding to M3

receptors on gastric parietal cells, and how poldine intervenes in this process.
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Figure 1: Poldine's blockade of acetylcholine-stimulated gastric acid secretion.

Historical Research Applications
Poldine's primary use in scientific research centered on its ability to inhibit gastric acid

secretion and reduce gastrointestinal motility. It was also employed to investigate sweat gland

function.

Inhibition of Gastric Acid Secretion
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The effect of poldine on gastric acid secretion was a major focus of research in the late 1950s

and early 1960s. These studies were instrumental in understanding the cholinergic regulation

of stomach acid production.

Quantitative Data Summary

Study (Year) Subjects Dosage
Effect on Gastric
Acid Secretion

Douthwaite et al.

(1961)

10 patients with

duodenal ulcer

4 mg poldine

methylsulphate orally

Mean reduction in free

acid of 75% over 4

hours

Seidelin (1961)
12 patients with

duodenal ulcer

4 mg poldine

methylsulphate orally

Mean reduction in

basal acid output of

68%

Seidelin (1961)
12 patients with

duodenal ulcer

8 mg poldine

methylsulphate orally

Mean reduction in

basal acid output of

82%

Experimental Protocols

Study on Long-continued Inhibition of Gastric Secretion (Douthwaite et al., 1961)

Objective: To assess the duration and extent of inhibition of gastric acid secretion by poldine
methylsulphate in patients with duodenal ulcer.

Methodology:

Ten male patients with radiologically confirmed duodenal ulcers were selected.

A control fractional test meal was administered, and gastric samples were aspirated every

15 minutes for 2.5 hours. Free and total acid were titrated with 0.1N NaOH using Töpfer's

reagent and phenolphthalein as indicators.

On a separate day, 4 mg of poldine methylsulphate was given orally with 50 ml of water.
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One hour after poldine administration, the fractional test meal was given, and gastric

sampling was repeated as in the control condition.

The percentage reduction in free acid was calculated for each post-poldine sample

compared to the corresponding control sample.

Study on the Effect on Basal and Histamine-Stimulated Secretion (Seidelin, 1961)

Objective: To determine the effect of poldine methylsulphate on basal and histamine-

stimulated gastric acid secretion.

Methodology:

Twelve patients with duodenal ulcer were studied.

A nasogastric tube was passed, and the stomach was emptied.

Basal gastric secretion was collected for one hour in 15-minute aliquots.

Poldine methylsulphate (4 mg or 8 mg) was administered orally.

Gastric secretion was collected for a further two hours.

In a separate series of experiments, after a one-hour basal collection, histamine acid

phosphate (0.04 mg/kg) was injected subcutaneously, and gastric contents were collected

for one hour.

On another day, the histamine test was repeated one hour after the oral administration of 4

mg of poldine methylsulphate.

Acid output was determined by titration and expressed in mEq/hr.

Inhibition of Sweating
Poldine's anticholinergic action extends to the muscarinic receptors of sweat glands, making it

a tool for studying sweat production and insensible perspiration.

Experimental Protocol
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Inhibition of Sweating for Measuring Insensible Perspiration (Grice and Bettley, 1966)

Objective: To utilize the sweat-inhibiting properties of poldine methosulphate to measure

insensible perspiration.

Methodology:

A solution of 0.1% poldine methosulphate in 50% ethanol was prepared.

The solution was injected intradermally into a defined area of skin on the forearm.

Sweat collection was performed using a ventilated capsule placed over the treated and an

untreated control area.

Air of known humidity was passed through the capsule, and the change in humidity of the

exiting air was measured to calculate the sweat rate.

The difference in sweat rate between the poldine-treated and control areas represented

the inhibition of sweating.

Logical Workflow for Investigating Anticholinergic
Effects of Poldine
The following diagram outlines a typical experimental workflow for characterizing the

anticholinergic effects of a compound like poldine in the context of historical research.
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Figure 2: Experimental workflow for assessing poldine's anticholinergic effects.

Conclusion
Poldine methylsulphate holds a significant place in the history of pharmacology and

gastroenterology research. Its use in meticulously designed clinical studies provided

foundational knowledge on the cholinergic control of gastric function and sweat gland activity.

While its therapeutic role has been largely superseded by more targeted and potent drugs, the
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historical research conducted with poldine laid the groundwork for the development of

subsequent generations of acid-suppressing medications and advanced our understanding of

autonomic physiology. The experimental protocols and quantitative data from this era remain a

valuable reference for researchers in drug development and physiology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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